Cas no 1260925-06-1 (2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide
• CAS No: 1260925-06-1
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8382833004
• CID: 5321666
• Update Time: 2025-11-07

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C21H17ClN4O2/c1-14-6-2-3-9-17(14)23-19(27)13-26-11-5-10-18(26)21-24-20(25-28-21)15-7-4-8-16(22)12-15/h2-12H,13H2,1H3,(H,23,27)
• InChI Key： SKVKKQSGVCZMCN-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C=CC=C1C1ON=C(C2=CC=CC(Cl)=C2)N=1

Additional information on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide

Compound CAS No.1260925-06-1: A Comprehensive Overview

The compound with CAS No.1260925-06-1, known as 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide is characterized by a complex arrangement of functional groups. The presence of the 1,2,4-oxadiazole ring and the pyrrole moiety contributes to its distinctive chemical properties. These structural elements are known to enhance the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. These methods include the use of microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the scalability of the compound's production.

From a pharmacological perspective, N-(2-methylphenyl)acetamide derivatives like this compound have demonstrated potent activity in various biological assays. Studies conducted in vitro have shown promising results in inhibiting key enzymes associated with neurodegenerative diseases and inflammatory conditions. Furthermore, preliminary in vivo studies suggest that this compound may possess anti-inflammatory and neuroprotective properties, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The application of this compound extends beyond pharmacology. Its unique chemical structure has also been explored in materials science, where it exhibits interesting optical and electronic properties. Researchers are investigating its potential use in the development of advanced materials for optoelectronic devices.

In terms of safety and toxicity profiles, recent studies have indicated that CAS No.1260925-06-1 exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and suitability for clinical applications.

Looking ahead, the future of 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methylphenyl)acetamide lies in its continued exploration across multiple therapeutic areas. Collaborative efforts between academia and industry are expected to drive further innovation and development in this field.